1-(3-chlorobenzyl)-3-(4-ethylphenyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione

• Molecular Formula: C24H21ClN2O2S
• Molecular Weight: 437.0 g/mol
• IUPAC Name: 9-[(3-chlorophenyl)methyl]-11-(4-ethylphenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-diene-10,12-dione
• InChI: InChI=1S/C24H21ClN2O2S/c1-2-15-9-11-18(12-10-15)27-22(28)21-19-7-4-8-20(19)30-23(21)26(24(27)29)14-16-5-3-6-17(25)13-16/h3,5-6,9-13H,2,4,7-8,14H2,1H3
• InChI Key: JSABSBZWAPWLFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC4=CC(=CC=C4)Cl)SC5=C3CCC5

Description

This compound belongs to the thieno[2,3-d]pyrimidine family, a class of heterocyclic molecules known for their structural complexity and pharmacological relevance. Its core structure consists of a fused cyclopenta-thienopyrimidine ring system substituted at the 1- and 3-positions with a 3-chlorobenzyl group and a 4-ethylphenyl group, respectively.

Key structural features include:

• Cyclopenta[4,5]thieno[2,3-d]pyrimidine backbone: Provides rigidity and planar geometry, enhancing interactions with hydrophobic enzyme pockets.
• 3-Chlorobenzyl substituent: The chlorine atom may improve lipophilicity and influence binding affinity via halogen bonding .
• 4-Ethylphenyl group: The ethyl moiety likely increases steric bulk and lipophilicity compared to simpler aryl substituents.

Biological Activity

1-(3-chlorobenzyl)-3-(4-ethylphenyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione is a synthetic compound belonging to the thieno[2,3-d]pyrimidine class. Its unique structural features contribute to its potential biological activities, particularly in anti-inflammatory and anticancer applications. This article reviews the synthesis methods, biological activity, and relevant case studies associated with this compound.

Structural Features

The compound features a cyclopentane ring fused with thieno and pyrimidine structures. The presence of a chlorobenzyl group and an ethylphenyl group enhances its chemical reactivity and biological potential. The specific arrangement of these substituents may improve the compound's solubility and bioavailability compared to other derivatives.

Anti-inflammatory Activity

Preliminary studies suggest that 1-(3-chlorobenzyl)-3-(4-ethylphenyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione may interact with cyclooxygenase (COX) enzymes involved in inflammatory pathways. The binding affinity of this compound to COX enzymes is crucial for its anti-inflammatory effects. Similar compounds in the thieno[2,3-d]pyrimidine class have demonstrated significant anti-inflammatory properties .

Anticancer Activity

Recent studies have indicated promising anticancer activity for compounds related to 1-(3-chlorobenzyl)-3-(4-ethylphenyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione. For instance:

• Cell Line Studies : The compound was evaluated against various cancer cell lines using the MTT colorimetric assay. Initial results showed effective cytotoxicity against lung (A549), breast (MCF-7), and colon (HCT-116) cancer cells .
• IC50 Values : The IC50 values for related compounds ranged from 0.62 to 2.18 µM against several human tumor cell lines . This suggests that the compound may inhibit cell proliferation effectively.

Synthesis Methods

The synthesis of this compound can be achieved through several methodologies that focus on optimizing yield and purity. High-pressure assisted synthesis has been explored as an effective approach for similar thieno derivatives .

Comparative Biological Activity

A comparative analysis of similar thieno[2,3-d]pyrimidine derivatives reveals varying degrees of biological activity:

Compound Name	Structural Features	Biological Activity
1-(4-chlorobenzyl)-6-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione	Chlorobenzyl group	Anti-inflammatory
1-(phenyl)-6-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione	Phenyl substituent	Antitumor
1-(naphthalen-1-yl)-6-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione	Naphthalene group	Antimicrobial

This table illustrates how structural variations influence biological activity within the thieno[2,3-d]pyrimidine class.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table compares the target compound with structurally related derivatives (data sourced from evidence):

Compound Name	Molecular Formula	Molecular Weight	logP	logD	pKa	Key Substituents	Reference
Target Compound : 1-(3-Chlorobenzyl)-3-(4-ethylphenyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione	Not explicitly provided	—	—	—	—	3-Cl-benzyl, 4-ethylphenyl	—
3-Benzyl-1-[(4-chlorophenyl)methyl]-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione	C₂₃H₁₉ClN₂O₂S	422.93	5.94	5.94	11.88 (predicted)	Benzyl, 4-Cl-benzyl
3-(4-Chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione	C₁₅H₁₁ClN₂O₂S	318.78	—	—	11.88 (predicted)	4-Cl-phenyl
2-[(2-Chlorobenzyl)sulfanyl]-3-(4-chlorophenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	C₂₁H₁₅Cl₂N₂OS₂	469.36	—	—	—	2-Cl-benzylsulfanyl, 4-Cl-phenyl

Key Observations :

• Lipophilicity : The target compound’s 4-ethylphenyl group likely elevates logP compared to the 4-chlorophenyl analogue (logP = 5.94 for the benzyl/4-Cl-benzyl derivative) .
• Steric Effects : The ethyl group in the target compound may hinder binding to compact active sites compared to smaller substituents like chlorine.
• Halogen Positioning : The 3-chlorobenzyl substituent in the target compound differs from the 2-chlorobenzylsulfanyl group in the sulfanyl analogue , which could alter receptor interactions.

Molecular Docking Insights

AutoDock4 simulations () predict that substituent positioning significantly affects binding. For example:

• The 3-chlorobenzyl group in the target compound may form halogen bonds with residues like Asp or Glu in kinase targets.
• The 4-ethylphenyl group’s bulk could reduce binding affinity compared to smaller substituents but improve membrane permeability .